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Compound of Interest

Compound Name: 1,7-Dimethoxynaphthalene

Cat. No.: B1583364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,7-Dimethoxynaphthalene is a disubstituted naphthalene derivative with the chemical

formula C₁₂H₁₂O₂. As an aromatic ether, its physical properties, particularly its melting and

boiling points, are critical determinants of its behavior in various chemical and pharmaceutical

applications. Understanding these characteristics is fundamental for its purification, handling,

and incorporation into synthetic pathways for drug development and materials science. This

guide provides an in-depth analysis of the physical properties of 1,7-Dimethoxynaphthalene
and outlines detailed, field-proven methodologies for their experimental determination.

Core Physical and Chemical Properties
The physical state and thermal behavior of 1,7-Dimethoxynaphthalene are dictated by its

molecular structure. The presence of the rigid naphthalene core and the two methoxy groups

influences its intermolecular forces, leading to the specific melting and boiling points observed

experimentally.
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Property Value Source(s)

Molecular Formula C₁₂H₁₂O₂ [1][2]

Molecular Weight 188.22 g/mol [1]

CAS Number 5309-18-2 [1]

Melting Point 116-119 °C (lit.) [3]

Boiling Point 289-290 °C (lit.) [1][2][4]

Density 1.132 g/mL at 25 °C (lit.) [1][2]

Refractive Index n20/D 1.6160 (lit.) [1][2]

Experimental Determination of Physical
Characteristics
The precise determination of melting and boiling points is a cornerstone of chemical

characterization, providing insights into the purity and identity of a compound. The following

protocols are designed to yield accurate and reproducible results.

I. Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

For a pure substance, this occurs over a narrow range. The sharpness of the melting point

range is a reliable indicator of purity.

The capillary method is preferred for its small sample requirement and accuracy. The slow,

controlled heating rate is crucial. If heated too quickly, the temperature of the heating block will

rise faster than the sample can melt, leading to an erroneously high and broad melting point

range. Packing the sample tightly ensures uniform heat transfer.

Sample Preparation: Ensure the 1,7-Dimethoxynaphthalene sample is completely dry and

finely powdered to allow for uniform packing.

Capillary Tube Loading: Seal one end of a capillary tube by heating it in the flame of a

Bunsen burner. Introduce the powdered sample into the open end and tap the sealed end
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gently on a hard surface to pack the solid to a height of 2-3 mm.

Apparatus Setup: Attach the capillary tube to a thermometer with a rubber band or thread,

ensuring the sample is level with the thermometer bulb.

Heating: Place the thermometer and attached capillary tube into a melting point apparatus

(such as a Thiele tube or an automated melting point device). Heat the apparatus gently.

Observation: As the temperature approaches the expected melting point, slow the heating

rate to approximately 1-2 °C per minute.

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the last crystal melts (T2). The melting point range is T1-T2.

Sample Preparation Measurement Data Recording

Dry and powder sample Seal one end of capillary tube Load and pack sample Mount capillary on thermometerTransfer Place in melting point apparatus Heat slowly (1-2 °C/min) Observe melting Record T1 (first liquid)Observe Record T2 (all liquid) Report melting range (T1-T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

II. Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. This physical constant is sensitive to changes in pressure.

The Thiele tube method provides a uniform temperature environment due to the convection of

the heating oil. The inverted capillary tube acts as a manometer. As the liquid is heated, the air

trapped in the capillary expands and escapes. At the boiling point, the vapor pressure of the

liquid equals the atmospheric pressure, and a steady stream of bubbles emerges. Upon

cooling, the point at which the liquid is drawn back into the capillary indicates that the external

pressure has just overcome the vapor pressure of the liquid, providing an accurate boiling point

reading.
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Apparatus Setup: Place a few milliliters of 1,7-Dimethoxynaphthalene into a small test

tube.

Capillary Inversion: Seal one end of a capillary tube and place it, open end down, into the

test tube containing the sample.

Assembly: Attach the test tube to a thermometer. The bulb of the thermometer should be

level with the bottom of the test tube.

Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample

is below the oil level.

Observation of Boiling: Heat the side arm of the Thiele tube gently. Observe the capillary

tube. A stream of bubbles will emerge from the open end as the temperature rises.

Data Recording: When a continuous and rapid stream of bubbles is observed, remove the

heat. The liquid will begin to cool. The temperature at which the bubbling stops and the liquid

just begins to enter the capillary tube is the boiling point.

Apparatus Setup Heating and Observation Measurement

Fill test tube with sample Insert inverted sealed capillary Mount on thermometer Immerse in Thiele tube Gently heat Thiele tubeBegin Observe for continuous bubbles Remove heat source Cool and observeCooling Record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Conclusion
The melting and boiling points of 1,7-Dimethoxynaphthalene are key physical parameters that

are essential for its application in scientific research and development. The methodologies

outlined in this guide provide a robust framework for the accurate and reliable determination of

these properties, ensuring data integrity and reproducibility. Adherence to these protocols will

enable researchers to confidently characterize this important chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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